Cas no 35368-76-4 (2-(4-Bromo-2-methylphenoxy)acetamide)

• Product Name: 2-(4-Bromo-2-methylphenoxy)acetamide
• CAS No: 35368-76-4
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD03168718
• CID: 880817
• Update Time: 2026-04-29

2-(4-Bromo-2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-methylphenoxy)acetamide
• acetamide, 2-(4-bromo-2-methylphenoxy)-

• MDL： MFCD03168718
• Inchi： InChI=1S/C9H10BrNO2/c1-6-4-7(10)2-3-8(6)13-5-9(11)12/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： JMDNALLRVXHSPT-UHFFFAOYSA-N
• SMILES： CC1=CC(Br)=CC=C1OCC(N)=O

Computed Properties

• Exact Mass: 242.9895
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.495
• Boiling Point: 400.1°C at 760 mmHg
• Flash Point: 195.8°C
• Refractive Index: 1.571
• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Bromo-2-methylphenoxy)acetamide

Professional Introduction to Compound with CAS No. 35368-76-4 and Product Name: 2-(4-Bromo-2-methylphenoxy)acetamide

Compound with the CAS number 35368-76-4, specifically identified as 2-(4-Bromo-2-methylphenoxy)acetamide, represents a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development and molecular biology studies. The presence of a bromo substituent at the para position of the phenyl ring, combined with a methyl group at the ortho position, contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The acetamide moiety in the molecular backbone introduces a polar amide group, which enhances the solubility and bioavailability of the compound when incorporated into larger molecules. This feature is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug efficacy. The 4-Bromo-2-methylphenoxy group further influences the electronic properties of the molecule, affecting its interaction with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing brominated aromatic rings. The bromine atom, being highly electronegative, can modulate the reactivity and binding affinity of the molecule towards biological targets. This has led to extensive research into derivatives of 2-(4-Bromo-2-methylphenoxy)acetamide as potential candidates for treating various diseases, including inflammatory disorders and infectious diseases.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The structural features of 2-(4-Bromo-2-methylphenoxy)acetamide allow for modifications at multiple sites, enabling chemists to design novel molecules with tailored properties. For instance, the bromo group can be further functionalized through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, leading to the synthesis of more complex heterocyclic compounds.

Recent studies have highlighted the importance of 2-(4-Bromo-2-methylphenoxy)acetamide in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. The acetamide group provides a hydrogen bond acceptor site, which is essential for interactions with protein targets.

The synthesis of 2-(4-Bromo-2-methylphenoxy)acetamide involves multi-step organic reactions that showcase the versatility of modern synthetic methodologies. Starting from commercially available precursors such as 4-bromo-o-xylene, nucleophilic substitution reactions followed by acetylation yield the desired product. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups into the molecule.

In addition to its pharmaceutical applications, 2-(4-Bromo-2-methylphenoxy)acetamide has found utility in agrochemical research. The structural motif present in this compound is similar to many bioactive molecules used in pesticides and herbicides. Researchers are exploring its potential as a precursor for developing novel agrochemicals that offer improved efficacy and environmental safety.

The computational modeling of 2-(4-Bromo-2-methylphenoxy)acetamide has provided valuable insights into its interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors, modulating their activity. These findings have guided experimental efforts to optimize the structure for better pharmacological properties.

The role of 2-(4-Bromo-2-methylphenoxy)acetamide in drug discovery extends beyond its use as an intermediate. It has been incorporated into libraries of compounds used in high-throughput screening campaigns to identify new therapeutic agents. Its structural features make it a versatile scaffold for designing molecules with diverse biological activities.

The future prospects for 2-(4-Bromo-2-methylphenoxy)acetamide are promising, with ongoing research focusing on expanding its applications in medicine and biotechnology. Advances in synthetic chemistry and computational biology are expected to unlock new possibilities for this compound and its derivatives.